Cas no 16863-62-0 ((()-Laballenic acid)

• Product Name: (()-Laballenic acid
• CAS No: 16863-62-0
• MF: C₁₈H₃₂O₂
• MW: 280.445486068726
• CID: 2064097
• PubChem ID: 5312471
• Update Time: 2025-04-21

(()-Laballenic acid Chemical and Physical Properties

Names and Identifiers

• (()-Laballenic acid
• (+-)-Laballensaeure
• (R)-Laballenic acid
• Laballensaeure
• Laballensaeure, (-)-5,6-Octadecadiensaeure
• Octadeca-5,6-dien-saeure
• Octadecadien-5,6-saeure-1
• MEGxp0_001551
• 5R,6-octadecadienoic acid
• NCGC00179689-01
• 5S,6-octadecadienoic acid
• Q27109859
• ACon1_002239
• (5R)-octadeca-5,6-dienoic acid
• LMFA01030320
• 16863-62-0
• YXJXBVWHSBEPDQ-UHFFFAOYSA-N
• octadeca-5,6-dienoic acid
• SCHEMBL1665622
• Q27117817
• EX-A9621H
• CHEBI:24993
• CHEBI:38402
• (-)-laballenic acid
• (+)-laballenic acid
• C18:2n-12,13
• LMFA01030914
• octadeca-5S,6-dienoic acid
• LMFA01030774
• C18:2n-13
• (5S)-octadeca-5,6-dienoic acid
• (S)-laballenic acid
• CHEBI:38401
• Q27117822
• laballenic acid
• 5,6-octadecadienoic acid

• Inchi： 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h12,14H,2-11,15-17H2,1H3,(H,19,20)
• InChI Key： YXJXBVWHSBEPDQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC=C=CCCCC(=O)O

Computed Properties

• Exact Mass: 280.240230259Da
• Monoisotopic Mass: 280.240230259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives
• Natural Products and Extracts Plant Extracts Plant based Macledium zeyheri